Cas no 1806435-29-9 (2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one
• CAS No: 1806435-29-9
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4974789
• Update Time: 2025-10-20

2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2ClO/c1-6(11)10(14)7-2-3-9(12)8(4-7)5-13/h2-4,6H,5H2,1H3
• InChI Key： QKOAMLHYBJSAQN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(CCl)C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one (CAS: 1806435-29-9)

The compound 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one (CAS: 1806435-29-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and chloromethylated aromatic structure, has shown promising potential in various applications, including drug discovery, organic synthesis, and material science. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest is the role of this compound as a versatile intermediate in organic synthesis. Researchers have demonstrated its utility in the construction of complex molecular frameworks, particularly in the synthesis of bioactive molecules. The presence of multiple reactive sites, including the bromo and chloromethyl groups, allows for selective functionalization, making it a valuable building block in medicinal chemistry. Recent publications have highlighted its use in the synthesis of novel kinase inhibitors and other pharmacologically active compounds.

In addition to its synthetic applications, 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and signaling pathways, which could be leveraged for therapeutic purposes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed moderate activity against a panel of cancer cell lines, indicating its potential as a lead compound for anticancer drug development.

Another noteworthy aspect of this molecule is its stability and reactivity under various conditions. Recent computational and experimental studies have provided insights into its electronic structure and reactivity patterns, which are critical for optimizing its use in synthetic applications. Density functional theory (DFT) calculations have been employed to predict its behavior in different chemical environments, aiding in the design of more efficient synthetic routes.

Despite these advances, challenges remain in the full exploitation of 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one. Issues such as scalability, toxicity, and selectivity need to be addressed to fully realize its potential in pharmaceutical applications. Ongoing research is focused on overcoming these hurdles through structural modifications and the development of novel synthetic methodologies.

In conclusion, 2-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one (CAS: 1806435-29-9) represents a promising compound with diverse applications in chemical biology and drug discovery. Continued research efforts are expected to uncover new insights into its properties and potential uses, further solidifying its importance in the field.